molecular formula C7H16ClNO2 B1426041 H-Holeu-OH hcl CAS No. 1330286-49-1

H-Holeu-OH hcl

Cat. No. B1426041
CAS RN: 1330286-49-1
M. Wt: 181.66 g/mol
InChI Key: FQKANUHWZITUKA-RGMNGODLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

H-Holeu-OH hcl, also known as 2-hydroxy-1,4-naphthoquinone hydrochloride, is a synthetic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic and inorganic compounds. H-Holeu-OH hcl has been studied extensively for its biochemical and physiological effects, and has been used in a wide range of laboratory experiments.

Scientific Research Applications

Biomedical Applications in Hydrogel Formation

H-Holeu-OH hydrochloride plays a role in the formation of hydrogels, which are crosslinked polymer chains capable of absorbing significant amounts of fluid. These hydrogels closely resemble living tissues due to their high water content, soft structure, and porosity . They are utilized in various fields such as drug delivery, tissue engineering, and regenerative medicine .

Ergogenic Supplements for Exercise and Recovery

This compound is recognized for its potential use in ergogenic supplements, which are known to influence the secretion of anabolic hormones, provide fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

Amino Acid Research and Protein Quantification

In the field of amino acid research, H-Holeu-OH hydrochloride is used for protein quantification, particularly in methods involving hydrophilic interaction chromatography coupled with tandem mass spectrometry. This allows for accurate determination of protein quantity and amino acid composition in biological samples .

Mental Performance Enhancement

The leucine derivative nature of H-Holeu-OH hydrochloride suggests its application in enhancing mental performance during stress-related tasks, potentially acting as a supplement to improve cognitive functions during periods of high mental demand .

Exercise Science and Muscle Function

H-Holeu-OH hydrochloride may have implications in exercise science, particularly concerning the physiological and biochemical requirements for energy provision during exercise, as well as the adaptation and recovery of muscle function .

Influence on Hormone Secretion

While not directly linked to hormone secretion, the role of H-Holeu-OH hydrochloride in the broader context of amino acid metabolism and its potential influence on exercise and stress response could indirectly affect hormone secretion mechanisms, which are crucial for maintaining homeostasis within the body .

properties

IUPAC Name

(2S)-2-amino-5-methylhexanoic acid;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15NO2.ClH/c1-5(2)3-4-6(8)7(9)10;/h5-6H,3-4,8H2,1-2H3,(H,9,10);1H/t6-;/m0./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQKANUHWZITUKA-RGMNGODLSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCC(C(=O)O)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)CC[C@@H](C(=O)O)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H16ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

181.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-2-Amino-5-methylhexanoic acid hydrochloride

CAS RN

1330286-49-1
Record name L-Norleucine, 5-methyl-, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1330286-49-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.